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Compound of Interest

Compound Name: 3-(Chloromethyl)tetrahydrofuran

Cat. No.: B1289982

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-(Chloromethyl)tetrahydrofuran, a heterocyclic organic compound, serves as a versatile
building block in synthetic organic chemistry, particularly in the development of novel
pharmaceutical agents. Its tetrahydrofuran core is a prevalent scaffold in numerous biologically
active molecules. This technical guide provides a comprehensive overview of 3-
(Chloromethyl)tetrahydrofuran, including its chemical identity, physicochemical properties,
detailed experimental protocols for its synthesis, and its applications in drug discovery.

Chemical Identity and Synonyms

The compound with the systematic IUPAC name 3-(chloromethyl)oxolane is also widely known
as 3-(Chloromethyl)tetrahydrofuran. Throughout this guide, both names will be used
interchangeably.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 3-(chloromethyl)oxolane
3-(Chloromethyl)tetrahydrofuran, FURAN, 3-

Synonyms
(CHLOROMETHYL)TETRAHYDRO-

CAS Number 89181-22-6

Molecular Formula CsHoCIO

Molecular Weight 120.58 g/mol

Physicochemical Properties

Understanding the physical and chemical properties of 3-(Chloromethyl)tetrahydrofuran is
crucial for its handling, storage, and application in chemical synthesis.

Table 2: Physicochemical Data

Property Value Reference
Appearance Colorless to light yellow liquid [11[2]
Boiling Point 55-56 °C at 16 Torr [3]

Density 1.074 + 0.06 g/cm? (Predicted) [3]

Note: Much of the publicly available data is for the isomeric 2-(Chloromethyl)tetrahydrofuran.
The data presented here is specific to the 3-substituted isomer wherever possible.

Experimental Protocols
Synthesis of 3-(Chloromethyl)tetrahydrofuran

A common and effective method for the synthesis of 3-(Chloromethyl)tetrahydrofuran
involves the chlorination of 3-tetrahydrofuranmethanol. This can be achieved using various
chlorinating agents, with thionyl chloride being a prevalent choice.

Reaction Scheme:
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Synthesis of 3-(Chloromethyl)tetrahydrofuran
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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